Cas no 2229489-77-2 (2-(2-amino-1-fluoroethyl)-5-chlorophenol)

• Product Name: 2-(2-amino-1-fluoroethyl)-5-chlorophenol
• CAS No: 2229489-77-2
• MF: C₈H₉ClFNO
• MW: 189.614564657211
• CID: 5976372
• PubChem ID: 165650550
• Update Time: 2025-10-25

2-(2-amino-1-fluoroethyl)-5-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-1-fluoroethyl)-5-chlorophenol
• EN300-1980334
• 2229489-77-2

• Inchi： 1S/C8H9ClFNO/c9-5-1-2-6(7(10)4-11)8(12)3-5/h1-3,7,12H,4,11H2
• InChI Key： LQIVUFXOSGHEKN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)O)C(CN)F

Computed Properties

• Exact Mass: 189.0356698g/mol
• Monoisotopic Mass: 189.0356698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(2-amino-1-fluoroethyl)-5-chlorophenol

Comprehensive Analysis of 2-(2-amino-1-fluoroethyl)-5-chlorophenol (CAS No. 2229489-77-2): Properties, Applications, and Research Insights

2-(2-amino-1-fluoroethyl)-5-chlorophenol (CAS No. 2229489-77-2) is a fluorinated phenolic compound with a unique structural framework, combining an aminoethyl group, a fluorine substituent, and a chlorophenol backbone. This molecular architecture endows it with distinct physicochemical properties, making it a subject of interest in pharmaceutical and agrochemical research. The compound's synergistic functional groups contribute to its potential as a building block for drug discovery, particularly in targeting enzyme modulation and receptor interactions.

Recent advancements in fluorinated organic compounds have highlighted the role of 2-(2-amino-1-fluoroethyl)-5-chlorophenol in medicinal chemistry. Researchers are exploring its utility in designing small-molecule inhibitors, owing to the electronegativity of fluorine enhancing binding affinity. The chlorophenol moiety further augments its stability, a critical factor in bioavailability optimization. These attributes align with current trends in precision medicine, where tailored molecular designs are pivotal for therapeutic efficacy.

From an industrial perspective, the compound's synthetic versatility is noteworthy. Its amino-fluoroethyl group allows for derivatization into high-value intermediates, catering to demands in crop protection and material science. For instance, its incorporation into polymer coatings has shown promise in enhancing durability, a topic frequently searched in sustainable material innovations. This dual applicability in life sciences and industrial chemistry underscores its multidisciplinary relevance.

Environmental and safety profiles of 2-(2-amino-1-fluoroethyl)-5-chlorophenol are rigorously evaluated. Unlike conventional halogenated phenols, its fluorine substitution reduces persistence in ecosystems, addressing concerns around green chemistry. Analytical methods like HPLC-MS and NMR spectroscopy are employed to monitor its degradation pathways, a frequent query among environmental chemists. Such data is critical for compliance with REACH regulations and EPA guidelines.

In the context of AI-driven drug discovery, this compound's structure-activity relationships (SAR) are being modeled using machine learning algorithms. Public datasets often feature its molecular descriptors, reflecting its prominence in cheminformatics studies. This intersection of computational chemistry and experimental validation exemplifies modern research paradigms, resonating with searches on AI in pharmaceutical R&D.

Future directions for CAS No. 2229489-77-2 include exploring its catalytic applications and bioconjugation potential. With rising interest in theranostic agents, its fluorescent labeling capabilities are under investigation. These developments cater to trending queries on multifunctional compounds and next-gen diagnostics, positioning it as a compound of sustained scientific and commercial interest.